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Compound of Interest

Compound Name: TMC353121

Cat. No.: B1682921

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling and disposal of
TMC353121, a potent respiratory syncytial virus (RSV) fusion inhibitor. As a research chemical
with an evolving safety profile, adherence to stringent safety protocols is paramount to ensure
personnel safety and maintain a secure laboratory environment.

. Hazard Identification and Risk Assessment

While specific hazard data for TMC353121 is not readily available in public safety data sheets
(SDS), it should be handled as a potentially hazardous substance. As a potent bioactive
molecule, it may elicit pharmacological effects upon accidental exposure. All personnel must
review this document and any available supplier safety information before commencing work
with this compound.

Assumed Hazards:
o May be harmful if swallowed, inhaled, or absorbed through the skin.
e May cause eye and skin irritation.

» The toxicological properties have not been fully investigated.

Il. Personal Protective Equipment (PPE)
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A multi-layered approach to PPE is mandatory to minimize exposure risk during all stages of

handling, from preparation to disposal.

PPE Category

Minimum Requirement

Recommended for High-
Concentration or Aerosol-
Generating Procedures

Hand Protection

Nitrile gloves (double-gloving

recommended)

Thicker, chemical-resistant
gloves (e.g., heoprene over

nitrile)

Eye Protection

Safety glasses with side

shields

Chemical splash goggles or a

full-face shield

Body Protection

Laboratory coat

Disposable gown with tight
cuffs

Respiratory Protection

Not generally required for
handling small quantities in a

well-ventilated area.

A NIOSH-approved respirator
(e.g., N95) should be used if
there is a risk of aerosolization
or when handling larger

quantities.

lll. Safe Handling and Operational Procedures

Adherence to a strict operational workflow is critical for minimizing the risk of exposure and

contamination.

Workflow for Handling TMC353121
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Caption: A streamlined workflow for the safe handling of TMC353121.

Step-by-Step Handling Protocol:

e Preparation:

[¢]

Work within a certified chemical fume hood or other appropriate ventilated enclosure.

[e]

Ensure all necessary PPE is donned correctly before handling the compound.

[e]

Have spill cleanup materials readily available.

o

If preparing solutions, use the smallest feasible quantity.

e Weighing and Reconstitution:

o Handle solid TMC353121 in a manner that avoids dust generation.

o Use a dedicated, calibrated analytical balance within the fume hood.
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o For reconstitution, slowly add the solvent to the solid to prevent splashing. Common
solvents used in research settings include Dimethyl Sulfoxide (DMSO).

o Experimental Use:

o Clearly label all containers with the compound name, concentration, date, and hazard
warnings.

o Avoid direct contact with the skin, eyes, and clothing.
o Keep containers sealed when not in use.
e Decontamination and Cleanup:

o Wipe down all surfaces that may have come into contact with TMC353121 with an
appropriate deactivating solution or a suitable solvent followed by a detergent solution.

o Remove and dispose of PPE in the designated waste stream.

o Wash hands thoroughly with soap and water after completing work and before leaving the
laboratory.

IV. Spill and Exposure Procedures

Immediate and appropriate action is crucial in the event of a spill or accidental exposure.

Emergency Response Plan
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Spill or Exposure Occurs
Notify Supervisor and Safety Officer

In case of exposure

Don Appropriate PPE for Cleanup Seek Medical Attention

Y
@ Clean Spill
Y
Y
Dispose of Waste

Evacuate Area (if necessary)
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Caption: A clear action plan in the event of a spill or exposure.
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Exposure Route

First Aid Measures

Skin Contact

Immediately wash the affected area with
copious amounts of soap and water for at least
15 minutes. Remove contaminated clothing.

Seek medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Move the individual to fresh air. If not breathing,

Inhalation give artificial respiration. If breathing is difficult,
give oxygen. Seek medical attention.
Do NOT induce vomiting. Wash out mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.

V. Storage and Disposal

Proper storage and disposal are essential for maintaining a safe laboratory environment and

complying with regulations.

Storage:

o Store in a tightly sealed, clearly labeled container.

o Keep in a cool, dry, and well-ventilated area.

» Store away from incompatible materials.

Disposal Plan:

All waste contaminated with TMC353121 must be treated as hazardous chemical waste.
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Waste Type Disposal Procedure

Collect in a designated, sealed, and labeled

Solid Waste .
hazardous waste container.
Collect in a designated, sealed, and labeled
o hazardous waste container. Do not mix with
Liquid Waste

other waste streams unless compatibility is

confirmed.

) Dispose of in a designated sharps container for
Contaminated Sharps )
chemical waste.

) Place in a sealed bag and dispose of as
Contaminated PPE
hazardous waste.

Consult with your institution's Environmental Health and Safety (EHS) department for specific
disposal protocols and to arrange for waste pickup. Do not dispose of TMC353121 down the
drain or in the regular trash.

 To cite this document: BenchChem. [Essential Safety and Handling Protocol for
TMC353121]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682921#personal-protective-equipment-for-
handling-tmc353121]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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